Cas no 2227900-67-4 (methyl (3R)-3-hydroxy-3-(2,4,5-trifluorophenyl)propanoate)

• Product Name: methyl (3R)-3-hydroxy-3-(2,4,5-trifluorophenyl)propanoate
• CAS No: 2227900-67-4
• MF: C₁₀H₉F₃O₃
• MW: 234.171873807907
• CID: 6224805
• PubChem ID: 165968018
• Update Time: 2025-06-25

methyl (3R)-3-hydroxy-3-(2,4,5-trifluorophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3R)-3-hydroxy-3-(2,4,5-trifluorophenyl)propanoate
• 2227900-67-4
• EN300-1796655

• Inchi： 1S/C10H9F3O3/c1-16-10(15)4-9(14)5-2-7(12)8(13)3-6(5)11/h2-3,9,14H,4H2,1H3/t9-/m1/s1
• InChI Key： XLWDAOXAKMNXRW-SECBINFHSA-N
• SMILES： FC1C=C(C(=CC=1[C@@H](CC(=O)OC)O)F)F

Computed Properties

• Exact Mass: 234.05037863g/mol
• Monoisotopic Mass: 234.05037863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl (3R)-3-hydroxy-3-(2,4,5-trifluorophenyl)propanoate

Methyl (3R)-3-Hydroxy-3-(2,4,5-Trifluorophenyl)Propanoate: A Comprehensive Overview

Methyl (3R)-3-hydroxy-3-(2,4,5-trifluorophenyl)propanoate, identified by the CAS number 2227900-67-4, is a highly specialized organic compound with significant applications in various fields. This compound is notable for its unique chemical structure, which includes a trifluorophenyl group attached to a propanoate ester. The (3R) configuration indicates the specific stereochemistry of the molecule, which plays a crucial role in its biological activity and chemical reactivity.

The synthesis of methyl (3R)-3-hydroxy-3-(2,4,5-trifluorophenyl)propanoate involves advanced organic chemistry techniques. Researchers have explored various methods to optimize its production, including enantioselective synthesis and catalytic asymmetric reactions. These methods are essential for ensuring high purity and enantiomeric excess, which are critical for applications in pharmaceuticals and fine chemicals.

Recent studies have highlighted the potential of this compound in drug discovery. Its trifluorophenyl group contributes to enhanced pharmacokinetic properties, such as improved bioavailability and stability. The methyl ester functionality further enhances its solubility and bioactivity. These attributes make it a promising candidate for developing novel therapeutic agents targeting various diseases.

In the field of materials science, methyl (3R)-3-hydroxy-3-(2,4,5-trifluorophenyl)propanoate has shown potential as a building block for advanced materials. Its unique structure allows for the formation of stable polymers and nanoparticles with tailored properties. Researchers are actively investigating its use in creating biocompatible materials for medical applications.

The compound's stereochemistry is a key factor in its interactions with biological systems. The (3R) configuration ensures specific binding affinities with target proteins, making it valuable in enzyme inhibition studies and drug design. Recent advancements in computational chemistry have enabled precise modeling of these interactions, further enhancing our understanding of its molecular mechanisms.

Environmental considerations are also a focus of current research on methyl (3R)-3-hydroxy-3-(2,4,5-trifluorophenyl)propanoate. Scientists are exploring its biodegradation pathways and assessing its impact on ecosystems. These studies aim to ensure sustainable use of the compound while minimizing environmental risks.

In conclusion, methyl (3R)-3-hydroxy-3-(2,4,5-trifluorophenyl)propanoate is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical properties and stereochemistry make it an invaluable tool in modern science. As research continues to uncover new insights into its potential uses, this compound is poised to play an even more significant role in advancing technology and medicine.